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Compound of Interest

Compound Name: Trisodium HEDTA

Cat. No.: B7802412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Trisodium HEDTA
(N-(hydroxyethyl)ethylenediamine-N,N',N'-triacetic acid trisodium salt) stock solutions for

laboratory use. Trisodium HEDTA is a versatile chelating agent employed to sequester metal

ions in various scientific and pharmaceutical applications, thereby enhancing the stability and

efficacy of formulations.[1][2]

Chemical and Physical Properties
Trisodium HEDTA is a substituted amine that functions as a potent chelating agent, forming

stable, water-soluble complexes with polyvalent metal ions.[1][3] This property is crucial in

preventing metal-catalyzed degradation of active pharmaceutical ingredients and other

sensitive reagents.[2][4] Its high water solubility and stability under ambient conditions make it

a convenient reagent for various laboratory applications.[5][6]

Table 1: Properties of Trisodium HEDTA
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Property Value Reference

Molecular Formula C₁₀H₁₅N₂Na₃O₇ [3]

Molecular Weight 344.20 g/mol [3]

Appearance
White crystalline powder or

liquid
[1][5]

Solubility in Water 480 g/L at 20 °C [5]

pH of 1% Solution ~11.2 [5]

Melting Point 288 °C (decomposes) [5][6]

Storage
Store at room temperature in a

tightly closed container.
[5][6]

Experimental Protocol: Preparation of 0.5 M
Trisodium HEDTA Stock Solution (pH 8.0)
This protocol details the procedure for preparing 1 liter of a 0.5 M Trisodium HEDTA stock

solution. This concentration is a common starting point for many applications. The pH is

adjusted to 8.0, as the chelating capacity of HEDTA is pH-dependent, and this pH is suitable for

many biological applications.[2]

Materials and Equipment:

Trisodium HEDTA powder (Molecular Weight: 344.20 g/mol )

Deionized or distilled water (dH₂O)

Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10 M) for pH adjustment

Hydrochloric acid (HCl) solution (e.g., 1 M) for pH adjustment (optional)

Beaker (2 L)

Graduated cylinder (1 L)
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Magnetic stirrer and stir bar

pH meter

Weighing scale

Spatula and weighing paper

Autoclave (for sterilization)

Sterile storage bottles

Procedure:

Initial Water Measurement: Pour approximately 800 mL of dH₂O into a 2 L beaker. This initial

volume allows for the addition of reagents and pH adjustment without overflowing.

Weighing Trisodium HEDTA: Accurately weigh out 172.10 g of Trisodium HEDTA powder

using a weighing scale and weighing paper.

Dissolution: Add the weighed Trisodium HEDTA powder to the beaker of dH₂O while stirring

with a magnetic stir bar. The solution may appear cloudy or milky as the powder is not fully

soluble at neutral pH.

pH Adjustment:

Slowly add NaOH pellets or a concentrated NaOH solution to the suspension while

continuously monitoring the pH with a calibrated pH meter.

Continue adding NaOH until the Trisodium HEDTA completely dissolves and the pH of

the solution reaches 8.0. Be patient, as dissolution can take time.

If the pH overshoots, it can be carefully adjusted back down with a dilute HCl solution,

though it is best to add the base slowly to avoid this.

Final Volume Adjustment: Once the powder is fully dissolved and the pH is stable at 8.0,

carefully transfer the solution to a 1 L graduated cylinder.
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Bringing to Volume: Add dH₂O to bring the final volume of the solution to exactly 1 L.

Sterilization: For applications requiring sterility, filter-sterilize the solution through a 0.22 µm

filter or autoclave it. If autoclaving, use a container that is larger than the final volume to

prevent boiling over.[7]

Storage: Store the 0.5 M Trisodium HEDTA stock solution at room temperature in a clearly

labeled, sterile, and tightly capped bottle.[5][6]

Table 2: Reagent Quantities for Preparing 0.5 M Trisodium HEDTA (pH 8.0)

Final
Volume
(mL)

Molarity (M) Reagent
Molecular
Weight (
g/mol )

Mass
Required
(g)

Approximat
e Starting
Water
Volume
(mL)

100 0.5
Trisodium

HEDTA
344.20 17.21 80

250 0.5
Trisodium

HEDTA
344.20 43.03 200

500 0.5
Trisodium

HEDTA
344.20 86.05 400

1000 0.5
Trisodium

HEDTA
344.20 172.10 800

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of a Trisodium HEDTA stock

solution.
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Caption: Workflow for Trisodium HEDTA stock solution preparation.

Applications in Research and Drug Development
Trisodium HEDTA is a valuable excipient in the pharmaceutical industry and a useful reagent

in research laboratories due to its ability to chelate metal ions.[4] Common applications include:

Stabilization of Formulations: It prevents the degradation of active pharmaceutical

ingredients that can be catalyzed by trace metal ions.[2]

Enhancing Preservative Efficacy: By chelating metal ions that can support microbial growth,

it can improve the effectiveness of preservatives.[3]

Buffer Preparation: It is a component of various buffers used in molecular biology and

biochemistry to inhibit metalloenzymes such as DNases.

Cell Culture: It can be used to detach adherent cells from culture surfaces by chelating

calcium and magnesium ions.

Analytical Chemistry: It is used as a masking agent in complexometric titrations.[2]

When using Trisodium HEDTA stock solutions, it is crucial to consider the final concentration

required for the specific application and to account for any potential interactions with other

components in the system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

